2-methoxyethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 2-methoxyethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C21H26N2O5S/c1-5-16-19(24)23-18(14-7-9-15(10-8-14)27-6-2)17(13(3)22-21(23)29-16)20(25)28-12-11-26-4/h7-10,16,18H,5-6,11-12H2,1-4H3
• InChI Key: UJTKJIPUZHKVAK-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N2C(C(=C(N=C2S1)C)C(=O)OCCOC)C3=CC=C(C=C3)OCC

Description

The compound 2-methoxyethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a thiazolo[3,2-a]pyrimidine derivative characterized by:

• A 2-methoxyethyl ester group at position 4.
• A 4-ethoxyphenyl substituent at position 3.
• An ethyl group at position 2 and a methyl group at position 6.

Their bioactivity is highly dependent on substituent patterns, which influence electronic, steric, and supramolecular interactions.

Preparation Methods

The synthesis of 2-methoxyethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate typically involves cyclocondensation reactions. One common method includes the reaction of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks such as α-bromo ketones, chloroacetic acid, and 1,2-dichloroethane . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the active methylene group.

Common reagents used in these reactions include halogen-containing compounds, electrophilic reagents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-methoxyethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antitumor, antibacterial, and anti-inflammatory properties.

Medicine: Potential scaffold for designing new drugs due to its structural similarity to purine.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with biological targets, potentially through binding to specific receptors or enzymes. The thiazolo[3,2-a]pyrimidine moiety can be modified to optimize its interaction with biological targets, enhancing its efficacy and selectivity . The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Data Tables

Table 1: Substituent Effects on Key Properties

Compound	C5 Substituent	C6 Ester	Bioactivity (Example)	Key Interaction
Target Compound	4-Ethoxyphenyl	2-Methoxyethyl	N/A (Predicted)	CH···O, π-alkyl
Ethyl 5-(4-bromophenyl)-7-methyl-...	4-Bromophenyl	Ethyl	Antitumor (SCXRD studied)	Br···π
Ethyl 5-(2-chlorophenyl)-7-methyl-...	2-Chlorophenyl	Ethyl	Antimicrobial (MIC: 12.5 µg/mL)	H-bonding
Methyl 5-(4-methoxyphenyl)-...	4-Methoxyphenyl	Methyl	Acetylcholinesterase inhibition (IC50: 1.2 µM)	π-Stacking

Biological Activity

The compound 2-methoxyethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate belongs to the thiazolopyrimidine class of compounds, which are known for their diverse biological activities. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on current research findings.

Property	Value
Molecular Formula	C20H24N2O5S
Molecular Weight	404.5 g/mol
IUPAC Name	2-methoxyethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
CAS Number	618411-49-7

Antimicrobial Properties

Research indicates that compounds within the thiazolopyrimidine class exhibit significant antimicrobial activity. Specifically, studies have shown that derivatives of this compound can inhibit the growth of various bacterial strains and fungi. The mechanism typically involves disruption of cell wall synthesis or function.

Anticancer Effects

Several studies have focused on the anticancer properties of thiazolopyrimidine derivatives. For instance, compounds similar to the one have demonstrated the ability to inhibit cancer cell proliferation and induce apoptosis in vitro. The mechanism often involves the modulation of key signaling pathways such as NF-kB and MAPK pathways, which are crucial for cell survival and proliferation.

Neuroprotective Effects

There is growing interest in the neuroprotective potential of this compound. Preliminary studies suggest that it may mitigate oxidative stress and inflammation in neuronal cells. This is particularly relevant for conditions like Alzheimer's disease and Parkinson's disease. The compound's ability to inhibit inflammatory cytokines and protect against neuronal apoptosis highlights its potential as a therapeutic agent in neurodegenerative diseases.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets:

• NF-kB Pathway Inhibition : The compound has been shown to inhibit the NF-kB pathway, a critical regulator of inflammation and immune response.
• Oxidative Stress Reduction : It reduces oxidative stress by scavenging free radicals and enhancing antioxidant defenses.
• Cytokine Modulation : The compound decreases the production of pro-inflammatory cytokines, thereby reducing inflammation.

Study on Anticancer Activity

A study investigated the effect of a similar thiazolopyrimidine derivative on human cancer cell lines (A431 vulvar epidermal carcinoma). Results indicated a significant reduction in cell viability with an IC50 value below 10 µM, showcasing its potential as an anticancer agent .

Neuroprotection Research

In a model of neuroinflammation induced by lipopolysaccharides (LPS), treatment with this compound resulted in decreased levels of TNF-alpha and IL-6 cytokines, suggesting its efficacy in reducing neuroinflammation .